N,N-diethyl-2-(3-nitrophenoxy)ethanamine hydrochloride

• IUPAC Name: N,N-diethyl-2-(3-nitrophenoxy)ethanamine;hydrochloride
• InChI: InChI=1S/C12H18N2O3.ClH/c1-3-13(4-2)8-9-17-12-7-5-6-11(10-12)14(15)16;/h5-7,10H,3-4,8-9H2,1-2H3;1H
• InChI Key: CEHGPERCAXLLIC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCOC1=CC=CC(=C1)[N+](=O)[O-].Cl
• Molecular Formula: C12H19ClN2O3
• Molecular Weight: 274.74 g/mol

Description

N,N-diethyl-2-(3-nitrophenoxy)ethanamine hydrochloride, commonly known as N,N-DEPNE, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a selective agonist for the β2-adrenergic receptor, which is a G protein-coupled receptor that plays a crucial role in regulating various physiological processes in the body.

Mechanism of Action

N,N-DEPNE acts as a selective agonist for the β2-adrenergic receptor, which is a G protein-coupled receptor that is widely distributed in various tissues, including the lungs, heart, and skeletal muscle. Upon binding to the β2-adrenergic receptor, N,N-DEPNE activates the receptor, leading to the activation of adenylate cyclase and the subsequent production of cyclic AMP. This, in turn, leads to the activation of protein kinase A, which regulates various physiological processes in the body.
Biochemical and Physiological Effects
N,N-DEPNE has been shown to have various biochemical and physiological effects. It has been found to relax the smooth muscles of the bronchi, leading to bronchodilation and improved airflow. Additionally, it has been found to have anti-inflammatory effects, reducing the production of inflammatory cytokines and chemokines. Moreover, it has been shown to have analgesic and antinociceptive effects, reducing pain perception. Furthermore, it has been found to have anxiolytic and antidepressant effects, reducing anxiety and depression.

Advantages and Limitations for Lab Experiments

N,N-DEPNE has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in good yields. Additionally, it has been extensively studied, and its mechanism of action is well understood. However, N,N-DEPNE also has some limitations for lab experiments. It has a relatively short half-life, making it difficult to study its long-term effects. Additionally, it has been shown to have some side effects, such as tachycardia and tremors, which may limit its use in some experiments.

Future Directions

There are several future directions for the study of N,N-DEPNE. One potential direction is to investigate its potential applications in the treatment of respiratory diseases, such as asthma and chronic obstructive pulmonary disease. Another potential direction is to investigate its potential applications in pain management, particularly in the treatment of neuropathic pain. Additionally, further research is needed to elucidate its mechanism of action and to identify potential side effects. Finally, there is a need for the development of more stable and potent analogs of N,N-DEPNE for use in scientific research.

Scientific Research Applications

N,N-DEPNE has been extensively studied for its potential applications in various fields of scientific research. It has been shown to have bronchodilator and anti-inflammatory effects, making it a potential treatment for asthma and other respiratory diseases. Additionally, N,N-DEPNE has been found to have analgesic and antinociceptive effects, making it a potential treatment for pain management. Moreover, it has been shown to have anxiolytic and antidepressant effects, making it a potential treatment for anxiety and depression.